Cas no 115363-11-6 (2-methyl-3-phenylbenzoic Acid)

2-Methyl-3-phenylbenzoic acid is a substituted benzoic acid derivative characterized by the presence of a methyl group at the 2-position and a phenyl ring at the 3-position of the benzoic acid core. This structural configuration imparts distinct chemical properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits moderate acidity due to the carboxyl group, while the aromatic and aliphatic substituents enhance its reactivity in electrophilic and nucleophilic transformations. Its crystalline solid form and well-defined melting point facilitate purification and handling. Applications include use in fine chemical synthesis, ligand design, and as a building block for more complex molecular architectures.

2-methyl-3-phenylbenzoic Acid structure

Product Name:2-methyl-3-phenylbenzoic Acid

CAS No:115363-11-6

MF:C₁₄H₁₂O₂

MW:212.243884086609

MDL:MFCD11554177

CID:1204439

PubChem ID:17850713

Update Time:2025-05-28

2-methyl-3-phenylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-methyl-3-phenylbenzoic acid
- [1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-
- SureCN121422
- ANW-16868
- AGN-PC-01MJ7Y
- ACMC-2099py
- CTK0C6466
- 2-Methylbiphenyl-3-carboxylic acid
- 2-methyl-biphenyl-3-carboxylic acid
- 2-Methyl-biphenyl-3-carbonsaeure
- 2-METHYL-[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
- AMY26911
- 2-Methyl[1,1'-biphenyl]-3-carboxylic acid
- 115363-11-6
- SY333556
- BP Acid
- 2-Methyl-[1,1 inverted exclamation mark -biphenyl]-3-carboxylic Acid
- DTXSID70591273
- MFCD11554177
- CS-0441490
- AKOS014880283
- F97276
- 2-Methyl-3-phenylbenzoic Acid; [1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-; 2-Methyl[1,1'-biphenyl]-3-carboxylic acid; 2-Methyl-3-phenylbenzoic acid; 2-Methylbiphenyl-3-carboxylic acid
- 2-Methyl-[1,1'-biphenyl]-3-carboxylicacid
- NS00067152
- EN300-1718277
- SCHEMBL121422
- 2-methyl-3-phenylbenzoic Acid
- MDL： MFCD11554177
- Inchi： 1S/C14H12O2/c1-10-12(11-6-3-2-4-7-11)8-5-9-13(10)14(15)16/h2-9H,1H3,(H,15,16)
- InChI Key： HOAIMLUVGBVVFZ-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(C2C=CC=CC=2)=C1C)=O

Computed Properties

Exact Mass: 212.083729621g/mol
Monoisotopic Mass: 212.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 376.8±21.0 °C at 760 mmHg
Flash Point: 173.7±16.7 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-methyl-3-phenylbenzoic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-methyl-3-phenylbenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011003001-250mg	2-Methylbiphenyl-3-carboxylic acid	115363-11-6	97%	250mg	$470.40	2023-09-04
Alichem	A011003001-500mg	2-Methylbiphenyl-3-carboxylic acid	115363-11-6	97%	500mg	$831.30	2023-09-04
Alichem	A011003001-1g	2-Methylbiphenyl-3-carboxylic acid	115363-11-6	97%	1g	$1519.80	2023-09-04
Apollo Scientific	OR70044-1g	2-Methyl-[1,1'-biphenyl]-3-carboxylic acid	115363-11-6	98%	1g	£120.00	2025-02-20
Apollo Scientific	OR70044-5g	2-Methyl-[1,1'-biphenyl]-3-carboxylic acid	115363-11-6	98%	5g	£493.00	2025-02-20
abcr	AB325682-1 g	2-Methyl-3-phenylbenzoic acid, 95%; .	115363-11-6	95%	1g	€246.00	2023-04-26
abcr	AB325682-5 g	2-Methyl-3-phenylbenzoic acid, 95%; .	115363-11-6	95%	5g	€654.00	2023-04-26
abcr	AB325682-10 g	2-Methyl-3-phenylbenzoic acid, 95%; .	115363-11-6	95%	10g	€1028.00	2023-04-26
eNovation Chemicals LLC	D523723-1g	2-Methyl-3-phenylbenzoic acid	115363-11-6	95%	1g	$550	2024-06-05
abcr	AB325682-1g	2-Methyl-3-phenylbenzoic acid, 95%; .	115363-11-6	95%	1g	€246.00	2025-04-22